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molecular formula C10H15N3 B1603543 N-(piperidin-4-yl)pyridin-2-amine CAS No. 55692-31-4

N-(piperidin-4-yl)pyridin-2-amine

Cat. No. B1603543
CAS RN: 55692-31-4
M. Wt: 177.25 g/mol
InChI Key: SBSLCPHONZWKIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07125883B1

Procedure details

6 g of ethyl 4-(pyridin-2-ylamino)piperidine-1-carboxylate (23a) were refluxed in 30 ml of 47% HBr for 6 h. Evaporation of the mixture, trituration of the resulting crude product with ethyl acetate/CH3OH (9:1) and renewed drying afforded 7.1 g of white solid; ESI-MS [M+H+]=178.15.
Name
ethyl 4-(pyridin-2-ylamino)piperidine-1-carboxylate
Quantity
6 g
Type
reactant
Reaction Step One
Name
HBr
Quantity
30 mL
Type
solvent
Reaction Step One
Name
white solid

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[NH:7][CH:8]1[CH2:13][CH2:12][N:11](C(OCC)=O)[CH2:10][CH2:9]1>Br>[NH:11]1[CH2:12][CH2:13][CH:8]([NH:7][C:2]2[CH:3]=[CH:4][CH:5]=[CH:6][N:1]=2)[CH2:9][CH2:10]1

Inputs

Step One
Name
ethyl 4-(pyridin-2-ylamino)piperidine-1-carboxylate
Quantity
6 g
Type
reactant
Smiles
N1=C(C=CC=C1)NC1CCN(CC1)C(=O)OCC
Name
HBr
Quantity
30 mL
Type
solvent
Smiles
Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Evaporation of the mixture, trituration of the resulting crude product with ethyl acetate/CH3OH (9:1)
CUSTOM
Type
CUSTOM
Details
renewed drying

Outcomes

Product
Name
white solid
Type
product
Smiles
N1CCC(CC1)NC1=NC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 7.1 g
YIELD: CALCULATEDPERCENTYIELD 166.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.